2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole

• Molecular Formula: C17H19N3OS
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 2-cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H19N3OS/c1-21-14-9-5-8-13(10-14)15-11-20-17(18-15)22-16(19-20)12-6-3-2-4-7-12/h5,8-12H,2-4,6-7H2,1H3
• InChI Key: FTUFQXIKSKFKQO-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=CN3C(=N2)SC(=N3)C4CCCCC4

Description

2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole, also known as CXM, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CXM is a member of the imidazo[2,1-b][1,3,4]thiadiazole family, which has been found to exhibit various biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

Mechanism of Action

The exact mechanism of action of 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the modulation of various signaling pathways and molecular targets. In cancer cells, 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole has been found to induce apoptosis by activating the caspase cascade and inhibiting the PI3K/Akt/mTOR pathway. 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole has also been shown to inhibit the NF-κB pathway, which plays a crucial role in inflammation and cancer progression. In microbial cells, 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole is believed to disrupt the integrity of the cell membrane and inhibit DNA synthesis. Furthermore, 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole has been found to modulate the activity of ion channels and neurotransmitter receptors, suggesting its potential for neurological applications.
Biochemical and Physiological Effects:
2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole has been found to exhibit various biochemical and physiological effects, depending on the cell type and experimental conditions. In cancer cells, 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole has been shown to induce DNA damage and cell cycle arrest, leading to apoptosis. 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole has also been found to inhibit angiogenesis and metastasis, which are critical processes in cancer progression. In microbial cells, 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole has been shown to disrupt the bacterial cell wall and inhibit the synthesis of essential biomolecules, such as nucleic acids and proteins. Furthermore, 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole has been found to modulate neurotransmitter release and synaptic plasticity, which are essential processes in neuronal communication and learning.

Advantages and Limitations for Lab Experiments

2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole has several advantages for lab experiments, including its high potency and selectivity, low toxicity, and ease of synthesis. 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole can be easily synthesized in large quantities, making it a cost-effective compound for screening assays and preclinical studies. However, 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole also has some limitations, including its poor solubility in water and some organic solvents, which can affect its bioavailability and pharmacokinetics. Moreover, 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole has not yet been extensively studied in clinical trials, and its safety and efficacy in humans remain to be determined.

Future Directions

There are several future directions for 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole research, including its optimization for therapeutic applications, elucidation of its mechanism of action, and development of novel analogs and derivatives. 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole has shown promising results in preclinical studies, but its translation to clinical applications requires further investigation. Moreover, the development of 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole analogs and derivatives with improved pharmacokinetic and pharmacodynamic properties could enhance its therapeutic potential. Additionally, the identification of molecular targets and signaling pathways involved in 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole's biological activities could provide insights into its mechanism of action and facilitate the development of more effective therapies.

Synthesis Methods

The synthesis of 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole involves the reaction between 3-methoxyaniline and cyclohexyl isothiocyanate in the presence of a base and a solvent. The reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole as a yellow crystalline solid. The yield of 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications in various fields, including cancer, infectious diseases, and neurological disorders. In cancer research, 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole has been found to exhibit potent anticancer effects by inducing apoptosis and inhibiting cell proliferation. 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole has also been shown to possess antimicrobial activity against a wide range of microorganisms, including bacteria, fungi, and viruses. Furthermore, 2-Cyclohexyl-6-(3-methoxyphenyl)imidazo[2,1-b][1,3,4]thiadiazole has been investigated for its neuroprotective effects, with promising results in animal models of neurodegenerative diseases.